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molecular formula C12H11NO B8517552 4-(3,6-dihydro-2H-pyran-4-yl)benzonitrile CAS No. 1241911-27-2

4-(3,6-dihydro-2H-pyran-4-yl)benzonitrile

Cat. No. B8517552
M. Wt: 185.22 g/mol
InChI Key: UNMWQTBNRSNASI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08415333B2

Procedure details

12.65 ml (195 mmol) MeSO3H in 10 ml CH2Cl2 was slowly added to a mixture of 611 mg (3.0 mmol) 4-(4-hydroxytetrahydro-2H-pyran-4-yl)benzonitrile and 1.13 g (30 mmol) NaBH4 in 15 ml CH2Cl2 at 0° C. Stirred for 1 h. 2M NaOH was added until pH>10. The mixture was extracted with CH2Cl2. The organic phase was dried (MgSO4) and concentrated. The crude product (450 mg, 81%) was used directly in the next step.
Quantity
12.65 mL
Type
reactant
Reaction Step One
Quantity
611 mg
Type
reactant
Reaction Step One
Name
Quantity
1.13 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
CS(O)(=O)=O.O[C:7]1([C:13]2[CH:20]=[CH:19][C:16]([C:17]#[N:18])=[CH:15][CH:14]=2)[CH2:12][CH2:11][O:10][CH2:9][CH2:8]1.[BH4-].[Na+].[OH-].[Na+]>C(Cl)Cl>[O:10]1[CH2:9][CH:8]=[C:7]([C:13]2[CH:20]=[CH:19][C:16]([C:17]#[N:18])=[CH:15][CH:14]=2)[CH2:12][CH2:11]1 |f:2.3,4.5|

Inputs

Step One
Name
Quantity
12.65 mL
Type
reactant
Smiles
CS(=O)(=O)O
Name
Quantity
611 mg
Type
reactant
Smiles
OC1(CCOCC1)C1=CC=C(C#N)C=C1
Name
Quantity
1.13 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
Quantity
10 mL
Type
solvent
Smiles
C(Cl)Cl
Name
Quantity
15 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Stirring
Type
CUSTOM
Details
Stirred for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with CH2Cl2
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
1 h
Name
Type
Smiles
O1CCC(=CC1)C1=CC=C(C#N)C=C1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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